Cas no 844654-81-5 (1-(2-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one)

1-(2-Methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one is a heterocyclic compound featuring a pyrrolidinone core substituted with a 2-methylphenyl group and a 1-propylbenzimidazole moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and materials chemistry. The benzimidazole component enhances stability and potential bioactivity, while the pyrrolidinone scaffold offers versatility for further functionalization. Its well-defined molecular architecture allows for precise modifications, facilitating applications in drug discovery and organic synthesis. The compound's synthetic accessibility and structural complexity make it a promising candidate for research in medicinal chemistry, particularly in the development of novel therapeutic agents targeting specific biological pathways.
1-(2-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one structure
844654-81-5 structure
Product Name:1-(2-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
CAS No:844654-81-5
MF:C21H23N3O
MW:333.426824808121
CID:5555084
Update Time:2025-10-28

1-(2-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methylphenyl)-4-(1-propylbenzimidazol-2-yl)pyrrolidin-2-one
    • 1-(2-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
    • Inchi: 1S/C21H23N3O/c1-3-12-23-19-11-7-5-9-17(19)22-21(23)16-13-20(25)24(14-16)18-10-6-4-8-15(18)2/h4-11,16H,3,12-14H2,1-2H3
    • InChI Key: JJGJNAFYZKTREZ-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2C)CC(C2N(CCC)C3=CC=CC=C3N=2)CC1=O

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Additional information on 1-(2-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one

Comprehensive Overview of 1-(2-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one (CAS No. 844654-81-5)

The compound 1-(2-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one (CAS No. 844654-81-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. With its complex heterocyclic framework, this compound is often explored for its potential applications in drug discovery and material science. The presence of both a benzodiazolyl and pyrrolidinone moiety makes it a versatile candidate for modulating biological activity, particularly in targeting enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 1-(2-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one has surged, driven by advancements in synthetic chemistry and computational drug design. Researchers are particularly interested in its potential as a scaffold for developing central nervous system (CNS) therapeutics, given its structural similarity to known neuroactive agents. The 2-methylphenyl and propyl-benzodiazolyl groups contribute to its lipophilicity, which is a critical factor in blood-brain barrier penetration.

The synthesis of CAS No. 844654-81-5 involves multi-step organic reactions, including condensation and cyclization processes. Key intermediates such as 1-propyl-1H-1,3-benzodiazole and 2-methylphenylpyrrolidinone are often employed to achieve high yields and purity. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further research applications.

From a pharmacological perspective, 1-(2-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one has shown promise in preliminary studies for its interaction with GABA receptors and serotonin transporters. These findings align with current trends in neuroscience, where modulating neurotransmitter systems is a hot topic for treating conditions like anxiety and depression. However, extensive in vitro and in vivo studies are still needed to validate its efficacy and safety.

In the realm of material science, the compound's unique electronic properties due to its conjugated benzodiazolyl system make it a candidate for organic electronics. Researchers are investigating its potential in OLEDs and photovoltaic cells, where its stability and luminescence could be advantageous. This dual applicability in both life sciences and advanced materials underscores its interdisciplinary significance.

Environmental and regulatory considerations for CAS No. 844654-81-5 are also critical. While not classified as hazardous, its biodegradation and ecotoxicological profile require further assessment to ensure compliance with global green chemistry standards. Sustainable synthesis methods, such as catalysis and solvent-free reactions, are being explored to minimize environmental impact.

In summary, 1-(2-methylphenyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one represents a fascinating intersection of chemistry, pharmacology, and materials science. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in addressing contemporary challenges in drug development and renewable energy technologies. As scientific inquiries evolve, this compound is poised to remain a focal point in innovative applications.

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